Cas no 30804-76-3 (2-Hexen-1-ol, 3-methyl-, (2Z)-)

• Product Name: 2-Hexen-1-ol, 3-methyl-, (2Z)-
• CAS No: 30804-76-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1447725
• PubChem ID: 12681300
• Update Time: 2025-04-20

2-Hexen-1-ol, 3-methyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexen-1-ol, 3-methyl-, (2Z)-
• (Z)-3-methylhex-2-en-1-ol
• CKWCTBJSFBLMOH-ALCCZGGFSA-
• (2Z)-3-Methyl-2-hexen-1-ol
• SCHEMBL18061197
• 30804-76-3
• InChI=1/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
• DTXSID60873535

• Inchi： 1S/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
• InChI Key： CKWCTBJSFBLMOH-ALCCZGGFSA-N
• SMILES： OC/C=C(/C)\CCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols